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Compound of Interest

Compound Name:
1-(2-Bromoethyl)pyrrolidine-2,5-

dione

Cat. No.: B1282867 Get Quote

An In-depth Look at 1-(2-Bromoethyl)pyrrolidine-
2,5-dione
For researchers and professionals in the field of drug development and chemical synthesis, a

thorough understanding of reactive intermediates is paramount. One such compound of

interest is 1-(2-Bromoethyl)pyrrolidine-2,5-dione. This document provides a concise

technical overview of its chemical identity, including its structure and formal nomenclature.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-
(2-bromoethyl)pyrrolidine-2,5-dione[1]. This name systematically describes the molecule's

architecture.

The structure consists of a central five-membered ring, a pyrrolidine-2,5-dione, which is also

known as a succinimide ring. This core has two ketone groups on the second and fifth positions

of the pyrrolidine ring. A 2-bromoethyl group is attached to the nitrogen atom (position 1) of this

ring. The "2-bromoethyl" designation indicates a two-carbon ethyl chain where a bromine atom

is substituted on the second carbon, the one further from the point of attachment to the

nitrogen.
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The chemical formula for this compound is C₆H₈BrNO₂[1][2]. The structure can also be

represented by the SMILES string O=C1CCC(=O)N1CCBr[1].

Key Chemical Data
For ease of reference and comparison, the fundamental chemical data for 1-(2-
Bromoethyl)pyrrolidine-2,5-dione are summarized in the table below.

Identifier Value

IUPAC Name 1-(2-bromoethyl)pyrrolidine-2,5-dione[1]

CAS Number 55943-72-1[1][2]

Molecular Formula C₆H₈BrNO₂[1][2]

Molecular Weight 206.04 g/mol [1][2]

SMILES O=C1CCC(=O)N1CCBr[1]

Synonyms

N-(2-Bromoethyl)succinimide, 1-Bromo-2-

succinimidoethane, 2,5-Pyrrolidinedione, 1-(2-

bromoethyl)-[3]

It is important to note that a related but distinct compound is 1-(2-bromoethyl)-1H-pyrrole-2,5-

dione (CAS: 95212-17-2), which features a pyrrole (a five-membered aromatic ring with one

nitrogen) instead of a pyrrolidine (the saturated analog) ring[4][5]. This seemingly minor

difference results in a different molecular formula (C₆H₆BrNO₂) and distinct chemical

properties[4][5]. Care must be taken to distinguish between these two structures in

experimental design and procurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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